Cas no 2171172-77-1 ((2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid)

• Product Name: (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• CAS No: 2171172-77-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5926963
• PubChem ID: 165529905
• Update Time: 2025-06-08

(2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• (2S)-2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid
• 2171172-77-1
• EN300-1493140

• Inchi： 1S/C27H34N2O5/c1-18(2)16-24(26(31)32)29-25(30)14-4-3-9-15-28-27(33)34-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23-24H,3-4,9,14-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t24-/m0/s1
• InChI Key： RQAMIOUSSQUDGY-DEOSSOPVSA-N
• SMILES： O(C(NCCCCCC(N[C@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid

Introduction to (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid (CAS No. 2171172-77-1)

(2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid (CAS No. 2171172-77-1) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug discovery and development.

The structure of (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid is characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is a widely used reagent in solid-phase peptide synthesis (SPPS). The Fmoc group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for protecting the amino group during the synthesis process. This compound also features a six-carbon chain with an amide linkage and a methyl substituent, which adds to its structural complexity and functional versatility.

Recent studies have highlighted the importance of Fmoc-protected amino acids in the development of bioactive peptides and proteins. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc derivatives, including (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid, can significantly enhance the solubility and stability of peptides, thereby improving their pharmacological properties. This is particularly relevant in the context of developing therapeutic agents for various diseases, such as cancer, neurodegenerative disorders, and infectious diseases.

In addition to its applications in peptide synthesis, (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid has been explored for its potential use in chemical biology research. A notable example is its use as a building block for constructing peptidomimetics, which are synthetic compounds designed to mimic the structure and function of natural peptides. Peptidomimetics have shown promise in various therapeutic applications due to their improved pharmacokinetic properties and reduced susceptibility to enzymatic degradation.

The synthesis of (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the formation of the amide bond through coupling reactions. Advanced techniques such as microwave-assisted synthesis and automated peptide synthesizers have been employed to optimize these processes, leading to higher yields and purities. These advancements have not only streamlined the production of this compound but have also facilitated its widespread use in research laboratories and pharmaceutical companies.

The biological activity of (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid has been investigated in various preclinical studies. For example, it has been shown to exhibit potent inhibitory effects on specific enzymes involved in disease pathways. One study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound effectively inhibited the activity of proteases implicated in cancer progression, suggesting its potential as a lead compound for developing novel anticancer drugs.

Beyond its direct biological activity, (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid serves as a valuable tool for probing protein-protein interactions and understanding cellular processes. Its ability to selectively bind to specific protein targets makes it an essential reagent in biochemical assays and high-throughput screening platforms. This versatility has positioned it as a key component in drug discovery pipelines, where it is used to identify and validate potential therapeutic targets.

In conclusion, (2S)-2-6-{(9H-fluoren-9-yloxycarbonyl)amino}hexanamide-(4R)-methylpentanoic acid (CAS No. 2171172-77-1) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and functional properties make it an indispensable reagent for peptide synthesis, peptidomimetic design, and drug discovery. As ongoing research continues to uncover new applications and optimize existing methods, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.